Cas no 1804104-68-4 (4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene)

• Product Name: 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene
• CAS No: 1804104-68-4
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 5004824
• Update Time: 2025-06-23

4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene

• Inchi： 1S/C11H10BrF3O2/c1-6-3-4-8(10(16)7(2)12)5-9(6)17-11(13,14)15/h3-5,7H,1-2H3
• InChI Key： OBOIAUOVFFOTBJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C)=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene

Introduction to 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene (CAS No. 1804104-68-4)

4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene, with the CAS number 1804104-68-4, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of a bromopropionyl group and a trifluoromethoxy substituent on a toluene backbone, which endow it with a range of interesting chemical and biological properties.

The synthesis of 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene typically involves a multi-step process, starting from readily available starting materials. One common approach involves the bromination of propanoyl chloride followed by the reaction with 2-trifluoromethoxytoluene. The resulting compound can be further purified using techniques such as column chromatography to ensure high purity and consistency in its properties.

In recent years, the study of 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene has been driven by its potential as a building block for more complex molecules. The presence of the bromopropionyl group makes it an attractive substrate for various coupling reactions, including Suzuki-Miyaura cross-coupling and palladium-catalyzed reactions. These reactions can lead to the formation of diverse derivatives with enhanced functional groups, which can be crucial for developing new pharmaceuticals or materials.

The trifluoromethoxy substituent in 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene is particularly noteworthy due to its electron-withdrawing properties. This feature can significantly influence the electronic structure and reactivity of the molecule, making it useful in various chemical transformations. For instance, the trifluoromethoxy group can enhance the lipophilicity of molecules, which is beneficial for improving their bioavailability and cellular uptake in medicinal applications.

Recent research has also explored the biological activities of 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have indicated that it can induce apoptosis in cancer cells, suggesting its potential as a lead compound for further drug development.

The safety profile of 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene is another important aspect that has been investigated. Toxicological studies have generally shown that it is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-(2-Bromopropanoyl)-2-(trifluoromethoxy)toluene (CAS No. 1804104-68-4) is a versatile compound with significant potential in both chemical synthesis and medicinal applications. Its unique structural features make it an attractive candidate for developing new drugs and materials. Ongoing research continues to uncover new insights into its properties and applications, highlighting its importance in the field of organic chemistry and beyond.